N-(4-methylphenyl)-4-[5-(2-thienyl)-2H-tetrazol-2-yl]-1-piperidinecarboxamide

• IUPAC Name: N-(4-methylphenyl)-4-(5-thiophen-2-yltetrazol-2-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H20N6OS/c1-13-4-6-14(7-5-13)19-18(25)23-10-8-15(9-11-23)24-21-17(20-22-24)16-3-2-12-26-16/h2-7,12,15H,8-11H2,1H3,(H,19,25)
• InChI Key: PJBLYHOHCJSTNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)N2CCC(CC2)N3N=C(N=N3)C4=CC=CS4
• Molecular Formula: C18H20N6OS
• Molecular Weight: 368.5 g/mol

Description

N-(4-methylphenyl)-4-[5-(2-thienyl)-2H-tetrazol-2-yl]-1-piperidinecarboxamide, commonly known as MTIP, is a synthetic compound that belongs to the class of piperidinecarboxamide derivatives. It has been extensively researched for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

MTIP exerts its biological effects by binding to the sigma-1 receptor, a transmembrane protein that is involved in various cellular processes, including ion channel regulation, calcium signaling, and protein trafficking. By binding to the sigma-1 receptor, MTIP can modulate the activity of various signaling pathways and promote cell survival and proliferation.
Biochemical and Physiological Effects:
MTIP has been shown to have a wide range of biochemical and physiological effects. It can modulate the activity of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, and promote cell survival and proliferation. It also has anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. In addition, MTIP has been found to have neuroprotective effects and can improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

MTIP has several advantages for lab experiments, including its high potency, selectivity, and stability. It can be easily synthesized in large quantities and has good solubility in water and organic solvents. However, one of the limitations of MTIP is its poor bioavailability, which can limit its therapeutic efficacy in vivo. In addition, more research is needed to determine the optimal dosage and treatment regimen for MTIP in various disease models.

Future Directions

There are several future directions for research on MTIP. One area of research is to explore its potential therapeutic applications in other diseases, such as cardiovascular disease and diabetes. Another area of research is to develop more potent and selective sigma-1 receptor ligands that can overcome the limitations of MTIP. Finally, more research is needed to elucidate the molecular mechanisms underlying the biological effects of MTIP and to identify potential biomarkers for its therapeutic efficacy.

Synthesis Methods

MTIP can be synthesized using a multi-step process that involves the reaction of 4-methylbenzoyl chloride with 2-thiophenylhydrazine to form the intermediate product, which is then reacted with piperidine and tetrazole to obtain the final product. The synthesis method has been optimized to produce high yields of MTIP with good purity and quality.

Scientific Research Applications

MTIP has been extensively researched for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that MTIP has anti-inflammatory properties and can inhibit the growth of cancer cells. It has also been found to have neuroprotective effects and can be used to treat neurological disorders such as Parkinson's disease and Alzheimer's disease.